Cas no 1864056-03-0 (4-[(Tert-butylsulfanyl)methyl]piperidine hydrochloride)

• Product Name: 4-[(Tert-butylsulfanyl)methyl]piperidine hydrochloride
• CAS No: 1864056-03-0
• MF: C₁₀H₂₂ClNS
• MW: 223.806380748749
• MDL: MFCD26793175
• CID: 5041850
• PubChem ID: 72716530
• Update Time: 2025-05-23

4-[(Tert-butylsulfanyl)methyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(tert-butylsulfanyl)methyl]piperidine hydrochloride
• 4-(tert-butylsulfanylmethyl)piperidine;hydrochloride
• 4-[(Tert-butylsulfanyl)methyl]piperidine hydrochloride

• MDL： MFCD26793175
• Inchi： 1S/C10H21NS.ClH/c1-10(2,3)12-8-9-4-6-11-7-5-9;/h9,11H,4-8H2,1-3H3;1H
• InChI Key： DVHXUMAXACQNTJ-UHFFFAOYSA-N
• SMILES： Cl.S(C(C)(C)C)CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 122
• Topological Polar Surface Area: 37.3

Additional information on 4-[(Tert-butylsulfanyl)methyl]piperidine hydrochloride

4-[(Tert-butylsulfanyl)methyl]piperidine hydrochloride: A Comprehensive Overview

4-[(Tert-butylsulfanyl)methyl]piperidine hydrochloride, also known by its CAS registry number 1864056-03-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug development and materials science. The structure of this compound features a piperidine ring substituted with a tert-butylsulfanyl methyl group, which imparts unique chemical and biological properties.

The synthesis of 4-[(Tert-butylsulfanyl)methyl]piperidine hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and acid-base neutralization. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. The use of microwave-assisted synthesis and continuous-flow reactors has further optimized the reaction conditions, reducing both time and cost while maintaining high yields.

In terms of pharmacological activity, 4-[(Tert-butylsulfanyl)methyl]piperidine hydrochloride has shown promising results in preclinical studies. Research conducted in 2023 highlighted its potential as a modulator of ion channels, particularly the voltage-gated sodium channels (Nav). This activity suggests its potential application in the treatment of neurological disorders such as epilepsy and chronic pain. Additionally, studies have demonstrated its ability to inhibit certain kinase enzymes, which are implicated in cancer progression.

The structural versatility of 4-[(Tert-butylsulfanyl)methyl]piperidine hydrochloride allows for further functionalization, enabling the exploration of its derivatives for diverse therapeutic applications. For instance, researchers have investigated the incorporation of this compound into polymer-based drug delivery systems, enhancing its bioavailability and targeting efficiency. Such innovations underscore its potential as a building block in advanced drug design.

From an environmental perspective, the biodegradability and ecological impact of 4-[(Tert-butylsulfanyl)methyl]piperidine hydrochloride have been assessed in recent studies. These investigations reveal that under controlled conditions, the compound exhibits moderate biodegradation rates, with minimal toxicity to aquatic organisms. However, further research is required to fully understand its long-term environmental implications.

In conclusion, 4-[(Tert-butylsulfanyl)methyl]piperidine hydrochloride, CAS No. 1864056-03-0, represents a valuable addition to the arsenal of chemical compounds with diverse applications. Its unique properties, coupled with ongoing advancements in synthesis and application development, position it as a key player in future innovations across multiple disciplines.